8-bromo-9-fluoro-2,3,4,5-tetrahydro-1,4-benzoxazepin-5-one
Description
“8-bromo-9-fluoro-2,3,4,5-tetrahydro-1,4-benzoxazepin-5-one” is a chemical compound with the molecular weight of 181.17 . It is a powder in physical form .
Molecular Structure Analysis
The Inchi Code for this compound is 1S/C9H8FNO2/c10-6-1-2-7-8 (5-6)13-4-3-11-9 (7)12/h1-2,5H,3-4H2, (H,11,12) .Physical And Chemical Properties Analysis
This compound is a powder in physical form . The storage temperature is 4 degrees Celsius . Unfortunately, other specific physical and chemical properties like density, melting point, boiling point, etc., are not available in the retrieved data.Safety and Hazards
The safety information available indicates that this compound has some hazards associated with it. The hazard statements include H315, H319, H335 . The precautionary statements include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, P501 .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 8-bromo-9-fluoro-2,3,4,5-tetrahydro-1,4-benzoxazepin-5-one involves the conversion of a substituted benzaldehyde to a substituted benzoxazepinone through a series of reactions. The benzoxazepinone is then brominated and fluorinated to yield the final product.", "Starting Materials": [ "4-chlorobenzaldehyde", "2-aminophenol", "ethyl acetoacetate", "bromine", "potassium fluoride" ], "Reaction": [ "Step 1: Condensation of 4-chlorobenzaldehyde and 2-aminophenol in ethanol to form 4-chloro-2-(2-hydroxyphenyl)benzaldehyde", "Step 2: Cyclization of 4-chloro-2-(2-hydroxyphenyl)benzaldehyde with ethyl acetoacetate in the presence of sodium ethoxide to form 8-chloro-9-ethoxycarbonyl-2,3,4,5-tetrahydro-1,4-benzoxazepin-5-one", "Step 3: Bromination of 8-chloro-9-ethoxycarbonyl-2,3,4,5-tetrahydro-1,4-benzoxazepin-5-one with bromine in acetic acid to form 8-bromo-9-ethoxycarbonyl-2,3,4,5-tetrahydro-1,4-benzoxazepin-5-one", "Step 4: Fluorination of 8-bromo-9-ethoxycarbonyl-2,3,4,5-tetrahydro-1,4-benzoxazepin-5-one with potassium fluoride in dimethyl sulfoxide to form 8-bromo-9-fluoro-2,3,4,5-tetrahydro-1,4-benzoxazepin-5-one" ] } | |
CAS RN |
2288962-59-2 |
Product Name |
8-bromo-9-fluoro-2,3,4,5-tetrahydro-1,4-benzoxazepin-5-one |
Molecular Formula |
C9H7BrFNO2 |
Molecular Weight |
260.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
